Sodium 2-ethylhexyl 2-hydroxyethyl phosphate

Specification

• CAS No.: 85909-39-3
• Molecular Formula: C10H22NaO5P
• Molecular Weight: 276.24 g/mol
• IUPAC Name: sodium;2-ethylhexyl 2-hydroxyethyl phosphate
• Standard InChI: InChI=1S/C10H23O5P.Na/c1-3-5-6-10(4-2)9-15-16(12,13)14-8-7-11;/h10-11H,3-9H2,1-2H3,(H,12,13);/q;+1/p-1
• Standard InChI Key: MFOCXXTYQVKVBP-UHFFFAOYSA-M
• Canonical SMILES: CCCCC(CC)COP(=O)([O-])OCCO.[Na+]

Introduction

Sodium 2-ethylhexyl 2-hydroxyethyl phosphate is a chemical compound with the molecular formula C10H22NaO5P and a molecular weight of 276.24 g/mol. It is a derivative of phosphoric acid, specifically a sodium salt of 2-ethylhexyl 2-hydroxyethyl hydrogen phosphate. This compound is of interest in various chemical applications due to its unique properties and potential uses.

Applications and Uses

While specific applications of Sodium 2-ethylhexyl 2-hydroxyethyl phosphate are not extensively documented, phosphoric acid esters are generally used in various industrial processes, including as surfactants, flame retardants, and in the manufacture of lubricants and hydraulic fluids. The compound's properties, such as its solubility and surface activity, could make it suitable for use in formulations requiring these characteristics.

Environmental and Safety Considerations

Phosphoric acid esters, including Sodium 2-ethylhexyl 2-hydroxyethyl phosphate, may have environmental implications due to their potential for bioaccumulation and toxicity. Safety data sheets for similar compounds indicate that they can be corrosive and harmful if not handled properly. Therefore, handling and disposal should be conducted with caution, following appropriate safety protocols.

Research Findings and Future Directions

Research on Sodium 2-ethylhexyl 2-hydroxyethyl phosphate is limited, and more studies are needed to fully understand its properties, applications, and environmental impact. Future research could focus on optimizing synthesis methods, exploring potential applications, and assessing its environmental and health effects.